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Compound of Interest

Compound Name: BOC-L-Phenylalanine-13C

Cat. No.: B558238

An In-depth Technical Guide to BOC-L-Phenylalanine-3C
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-(tert-Butoxycarbonyl-13C)-L-
phenylalanine (BOC-L-Phenylalanine-13C), an isotopically labeled amino acid derivative critical
for advancements in peptide synthesis, drug development, and metabolic research. This
document offers detailed data, experimental protocols, and workflow visualizations to support
its application in sophisticated research environments.

Core Chemical Properties and Identifiers

BOC-L-Phenylalanine-13C is a derivative of the amino acid L-phenylalanine, where the amino
group is protected by a tert-butoxycarbonyl (Boc) group containing a stable 3C isotope at the
carbonyl carbon. This isotopic label provides a valuable tool for Nuclear Magnetic Resonance

(NMR) spectroscopy and Mass Spectrometry (MS) based studies, allowing for precise tracking
and quantification.

Data Presentation: Chemical Identifiers
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Identifier Value
2S)-2-[(tert-butoxycarbonyl-13C)amino]-3-
IUPAC Name @S)-2{( _ y. Y ) ]
phenylpropanoic acid
N-(tert-Butoxy(carbonyl-13C)-L-phenylalanine,
Synonyms

Boc-13C-Phe-OH

Molecular Formula C1313CH1oNO4[1]

Molecular Weight 266.30 g/mol [1][2]

CAS Number 84771-22-2[1][2]

InChl Key ZYJPUMXJBDHSIF-AWQALXNMSA-N

SMILES String

CC(C)(C)O--INVALID-LINK--N--INVALID-LINK--
C(0)=0

ion: Physicochemical :

Property Value
Appearance White fine crystalline powder[3][4]
Melting Point 85-87 °C

Optical Activity

[0]20/D +25°, ¢ = 1 in ethanol

Isotopic Purity

99 atom % 13C

Soluble in methanol, dichloromethane,

Solubility dimethylformamide, and N-methyl-2-
pyrrolidone[4][5]
Store refrigerated (+2°C to +8°C), desiccated,
Storage

and protected from light[2][6]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of BOC-L-Phenylalanine-3C are crucial

for its effective use.
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Synthesis of BOC-L-Phenylalanine-**C

This protocol describes a general method for the N-Boc protection of L-phenylalanine. To

synthesize the 13C-labeled version, one would use 13C-labeled Di-tert-butyl dicarbonate.

Materials:

L-Phenylalanine

Di-tert-butyl dicarbonate ((Boc)20), 13C-labeled at one carbonyl carbon
Sodium hydroxide (NaOH)

tert-Butanol

Water

Pentane or Hexane

Potassium hydrogen sulfate (KHSOa4)

Ethyl ether or Ethyl acetate

Procedure:

Dissolution: Dissolve sodium hydroxide in water in a reaction flask. Initiate stirring and add L-
phenylalanine at ambient temperature.[7]

Solvent Addition: Add tert-butanol to the well-stirred, clear solution.[7]

Boc Protection: Add 13C-labeled Di-tert-butyl dicarbonate dropwise to the solution over 1
hour. A white precipitate may form. Allow the reaction to proceed overnight with continuous
stirring at room temperature.[7]

Extraction (Work-up):

o Extract the reaction mixture with pentane to remove unreacted (Boc)20.[7]
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o Acidify the remaining aqueous layer to a pH of 1-1.5 by carefully adding a saturated
solution of potassium hydrogen sulfate. This will be accompanied by the evolution of CO-.

[7]
o Extract the acidified agueous layer multiple times with ethyl ether or ethyl acetate.[7]

« Purification:
o Combine the organic layers, wash with water, and dry over anhydrous sodium sulfate.[7]
o Remove the solvent under reduced pressure.[7]

o The resulting oil or solid can be crystallized from a solvent/anti-solvent system such as
ethyl acetate/hexane to yield the pure product.[7]

e Drying: Collect the white crystalline product by filtration, wash with cold pentane, and dry
under vacuum.[7]

Verification of **C Incorporation by Mass Spectrometry

Mass spectrometry is the gold standard for confirming the successful incorporation of the 3C
isotope.[8]

Materials:

e Synthesized BOC-L-Phenylalanine-13C

» Appropriate solvents for sample preparation (e.g., methanol, acetonitrile, water)
o Mass spectrometer (e.g., LC-MS system)

Procedure:

o Sample Preparation: Prepare a dilute solution of the synthesized compound in a suitable
solvent.

e Mass Spectrometry Analysis:

o Infuse the sample directly or inject it into an LC-MS system.
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o Acquire a full scan mass spectrum (MS1) in a suitable ionization mode (e.g., Electrospray
lonization - ESI).

o Data Analysis:
o Analyze the resulting spectrum to identify the molecular ion peak.

o The mass-to-charge ratio (m/z) of the molecular ion should correspond to the theoretical
mass of BOC-L-Phenylalanine-13C (266.30 g/mol ). This will show a +1 Da mass shift
compared to the unlabeled compound (265.31 g/mol ).[8]

o The presence and high relative intensity of the M+1 peak confirm the successful and
efficient incorporation of the single 13C isotope.[8]

Mandatory Visualizations

Diagrams illustrating key workflows provide a clear visual representation of the experimental
processes.

General Synthesis Workflow for BOC-L-Phenylalanine-3C
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Caption: General synthesis workflow for BOC-L-Phenylalanine-13C.
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Mass Spectrometry Workflow for 13C Incorporation Analysis
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Caption: Mass Spectrometry Workflow for 13C Incorporation Analysis.[8]

Applications in Research and Drug Development

The unique properties of BOC-L-Phenylalanine-13C make it an invaluable tool in several
scientific domains.
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o Peptide Synthesis: It serves as a fundamental building block in Boc-based solid-phase
peptide synthesis (SPPS). The 13C label allows for the site-specific incorporation of an NMR-
active nucleus, which is essential for analyzing the structure and dynamics of the resulting
peptides.[3][9]

e Drug Development: In the creation of peptide-based therapeutics, this labeled amino acid is
used to investigate drug metabolism, pharmacokinetics (ADME), and target engagement.[3]
[9] Its hydrophobic nature and aromatic side chain can enhance the stability and bioactivity
of peptide drugs.[3]

e Metabolic Research: The stable 13C label can be traced in biological systems to elucidate
metabolic pathways involving phenylalanine.[9]

e Quantitative Proteomics: It is used to synthesize isotope-labeled peptides which serve as
internal standards for highly accurate protein quantitation via mass spectrometry.[1][2]

e Biomolecular NMR: The compound is widely used in biomolecular NMR applications to
provide site-specific information for structural and functional studies of proteins and peptides.

[2][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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